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Compound of Interest

Compound Name:

2,6-dinitro-N,N-bis[(1,1,2,2,3,3,3-

2H7)propyl]-4-

(trifluoromethyl)aniline

Cat. No.: B1436205 Get Quote

Introduction

Trifluralin is a selective, pre-emergence dinitroaniline herbicide used to control annual grasses

and broadleaf weeds in various agricultural settings[1]. Due to its potential for runoff from

treated fields, monitoring its presence in environmental water sources is crucial[2][3]. The

analysis of trace levels of herbicides like trifluralin in complex matrices such as surface or

groundwater requires robust and accurate analytical methods. The use of stable isotope-

labeled internal standards is a widely accepted practice to improve the precision and accuracy

of these measurements.

Trifluralin-d14, a deuterated analog of trifluralin, serves as an ideal internal standard or

surrogate for the quantification of trifluralin in environmental samples. Because its chemical and

physical properties are nearly identical to the native analyte, it co-extracts and behaves

similarly during chromatographic separation. However, its increased mass allows it to be

distinguished from the native trifluralin by a mass spectrometer. By adding a known amount of

Trifluralin-d14 to the sample at the beginning of the analytical process, any loss of the target

analyte during sample preparation and analysis can be accurately corrected, thereby

minimizing matrix effects and improving data quality.
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Understanding the properties of trifluralin is essential for developing effective extraction and

analysis protocols.

Property Value Reference

Chemical Formula C₁₃H₁₆F₃N₃O₄

Molecular Weight 335.3 g/mol [2]

Appearance Yellow-orange crystalline solid [2][4]

Water Solubility Low (~0.2-0.4 mg/L at 25°C) [2]

Log K_ow_ 4.69 - 5.3 [2]

Vapor Pressure 1.1 x 10⁻⁴ mm Hg (25°C) [2]

Principle of the Method
The determination of trifluralin in water samples using Trifluralin-d14 as an internal standard

involves several key steps. First, a known quantity of Trifluralin-d14 is spiked into the water

sample. The sample is then subjected to an extraction procedure, either liquid-liquid extraction

(LLE) or solid-phase extraction (SPE), to isolate and concentrate the analytes[5][6]. After

extraction, the solvent is evaporated and the residue is reconstituted in a suitable solvent for

analysis. Quantification is typically performed by Gas Chromatography-Mass Spectrometry

(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)[3]. The ratio of the native

trifluralin response to the Trifluralin-d14 response is used to calculate the concentration of

trifluralin in the original sample, correcting for any analyte loss during the procedure.
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Role of Trifluralin-d14 as an Internal Standard

Sample Preparation

Instrumental Analysis (GC-MS)

Water Sample
(+ Unknown Trifluralin)

Spike with known amount
of Trifluralin-d14

Extraction & Concentration
(LLE or SPE)

Potential Analyte Loss
Affects both compounds equally

GC-MS Analysis

Final Extract

Measure Peak Area Ratio
(Trifluralin / Trifluralin-d14)

Quantification
(Accurate Concentration)

Result
Accurate Result

Sample Preparation & Extraction

Option A: Liquid-Liquid Extraction (LLE)

Option B: Solid-Phase Extraction (SPE)

Concentration & Analysis

1. Collect 1L Water Sample

2. Spike with Trifluralin-d14

3a. Extract 3x with
Dichloromethane

3b. Condition SPE Cartridge

4a. Dry with Na₂SO₄

5. Concentrate Extract
(Rotovap / N₂ Stream)

4b. Load Sample

5b. Elute Analytes

6. Reconstitute to 1 mL

7. Analyze by GC-MS

8. Quantify using
Internal Standard Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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